![molecular formula C10H9NO6 B1489158 4-Nitrophenyl oxetan-3-yl carbonate CAS No. 1134113-37-3](/img/structure/B1489158.png)
4-Nitrophenyl oxetan-3-yl carbonate
Overview
Description
4-Nitrophenyl oxetan-3-yl carbonate is a chemical compound with the linear formula C10H9NO6 . It is used in laboratory settings and is stored in a freezer to maintain its stability .
Molecular Structure Analysis
The molecular structure of 4-Nitrophenyl oxetan-3-yl carbonate is represented by the linear formula C10H9NO6 . This indicates that the molecule consists of 10 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 6 oxygen atoms .Physical And Chemical Properties Analysis
4-Nitrophenyl oxetan-3-yl carbonate has a molecular weight of 239.18 . It is stored in a freezer, indicating that it is stable at low temperatures .Scientific Research Applications
Catalytic Antibody Preparation
Research conducted by Gallacher et al. (1991) explored the synthesis of 4-nitrophenyl 4'-(3-aza-2-oxoheptyl)phenyl carbonate among others for the investigation of catalytic activity by polyclonal antibodies. This study demonstrated that the IgG from sheep's antiserum could catalyze the hydrolysis of the carbonate ester, following Michaelis-Menten kinetics, highlighting the potential of such compounds in enzymatic studies and antibody production Gallacher et al., 1991.
Aminolysis of Carbonates
The kinetics and mechanism of the aminolysis of bis(4-nitrophenyl) carbonate were studied by Castro et al. (2014), offering insights into the reactions of carbonates with alicyclic amines. Such studies contribute to understanding the reactivity and potential applications of nitrophenyl carbonates in synthetic organic chemistry Castro et al., 2014.
Corrosion Inhibition
Research by Nam et al. (2016) found that yttrium 3-(4-nitrophenyl)-2-propenoate, a compound related to nitrophenyl carbonates, can serve as an effective corrosion inhibitor for copper alloys. This suggests potential applications of related nitrophenyl carbonate compounds in developing protective coatings for metals Nam et al., 2016.
Green Chemistry and Polymer Synthesis
Blattmann et al. (2014) discussed the use of cyclic carbonates, including those related to nitrophenyl carbonates, for the synthesis of non-isocyanate polyurethanes (NIPUs) via carbon dioxide fixation. This research highlights the role of nitrophenyl carbonates in sustainable polymer production and CO2 utilization strategies Blattmann et al., 2014.
Low-Temperature Reactions and Polymer Chemistry
Brunelle (1991) described the application of o-nitrophenyl carbonate for the preparation of aromatic carbonates and polycarbonates through transesterification reactions at or below ambient temperatures. This indicates the potential of nitrophenyl carbonates in facilitating polymer synthesis under mild conditions Brunelle, 1991.
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-nitrophenyl) oxetan-3-yl carbonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO6/c12-10(17-9-5-15-6-9)16-8-3-1-7(2-4-8)11(13)14/h1-4,9H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKTIQWPDFBYXTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)OC(=O)OC2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitrophenyl oxetan-3-yl carbonate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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